2,5-Dichloro-N-hydroxy-benzamidine

• IUPAC Name: 2,5-dichloro-N'-hydroxybenzenecarboximidamide
• InChI: InChI=1S/C7H6Cl2N2O/c8-4-1-2-6(9)5(3-4)7(10)11-12/h1-3,12H,(H2,10,11)
• InChI Key: GWKVXKWWONLJLZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)C(=NO)N)Cl
• Isomeric SMILES: C1=CC(=C(C=C1Cl)/C(=N/O)/N)Cl
• Molecular Formula: C7H6Cl2N2O
• Molecular Weight: 205.04 g/mol

Description

2,5-Dichloro-N-hydroxy-benzamidine, also known as DCI, is a chemical compound used in scientific research for its ability to inhibit the activity of serine proteases. It is synthesized through a multistep process and has been found to have potential applications in the fields of medicine and biotechnology.

Scientific Research Applications

Biological Activity and Structural Relationships

A series of chloro-hydroxy-N-[alkyl-oxoethyl]benzamides, closely related to 2,5-Dichloro-N-hydroxy-benzamidine, was investigated for its biological activity against various microbial strains and for its ability to inhibit photosynthetic electron transport in spinach chloroplasts. These compounds exhibited activity comparable or superior to standard antibiotics and fungicides, demonstrating the potential of chloro-hydroxy benzamides in developing new antimicrobial agents. The study also delved into the structure-activity relationships, emphasizing the importance of lipophilicity and chemical structure in determining biological efficacy (Imramovský et al., 2011).

Antiviral and Anti-Inflammatory Agents

Novel benzodifuranyl and thiazolopyrimidines derived from visnaginone and khellinone, which share a core structure with 2,5-Dichloro-N-hydroxy-benzamidine, were synthesized and identified as potent anti-inflammatory and analgesic agents. These compounds were highly effective as COX-2 inhibitors, offering a new avenue for the development of anti-inflammatory drugs with minimal side effects. Their synthesis and pharmacological evaluation highlight the therapeutic potential of benzamidine derivatives in treating inflammation and pain (Abu‐Hashem et al., 2020).

Antiviral Activity Against Influenza

In another study, benzamide-based 5-aminopyrazoles and their fused heterocycles, structurally related to 2,5-Dichloro-N-hydroxy-benzamidine, were synthesized and demonstrated remarkable antiviral activities against the H5N1 strain of the influenza virus. This research provides insights into the development of new antiviral drugs, especially for combating avian influenza, showcasing the versatility of benzamidine derivatives in medicinal chemistry (Hebishy et al., 2020).

Main Group and Coordination Chemistry

N-silylated benzamidines, which include compounds similar to 2,5-Dichloro-N-hydroxy-benzamidine, have been reviewed for their applications in main group and coordination chemistry. These compounds serve as versatile building blocks for preparing a variety of inorganic heterocycles and transition metal complexes. The review highlights their potential in synthesizing novel materials and catalysts, underlining the broad applicability of benzamidine derivatives beyond biological activity (Edelmann, 1994).